N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-N'-(1,2-oxazol-3-yl)ethanediamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C15H13N3O5S/c19-10(12-6-9(8-24-12)11-2-1-4-22-11)7-16-14(20)15(21)17-13-3-5-23-18-13/h1-6,8,10,19H,7H2,(H,16,20)(H,17,18,21)
• InChI Key: PQJIEBXIVUZVRT-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=C2)C(CNC(=O)C(=O)NC3=NOC=C3)O
• Molecular Formula: C15H13N3O5S
• Molecular Weight: 347.3 g/mol

Description

The compound contains furan, thiophene, and oxazole rings. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is a similar heterocyclic compound but contains a sulfur atom instead of oxygen. Oxazole is a heterocycle made up of an oxygen and a nitrogen atom, along with three carbon atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the furan, thiophene, and oxazole rings in separate reactions, followed by their combination. The exact methods would depend on the specific substituents and their positions on the rings.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. The electron-rich nature of these rings may result in interesting electronic and optical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-rich nature of the furan, thiophene, and oxazole rings. These rings can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the heterocyclic rings and the specific substituents. For example, the compound is likely to be soluble in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many heterocyclic compounds are used in medicinal chemistry due to their ability to interact with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The compound could be of interest in various fields, including medicinal chemistry, materials science, and synthetic chemistry. Future research could explore its potential applications and optimize its properties for specific uses.